![molecular formula C13H14N4O5S B2862558 N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)tetrahydrothiophene-3-carboxamide 1,1-dioxide CAS No. 1903247-66-4](/img/structure/B2862558.png)
N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)tetrahydrothiophene-3-carboxamide 1,1-dioxide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)tetrahydrothiophene-3-carboxamide 1,1-dioxide is a useful research compound. Its molecular formula is C13H14N4O5S and its molecular weight is 338.34. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Oxadiazole Derivatives and Their Applications
Oxadiazole derivatives, for instance, have been synthesized and evaluated for various biological activities, including antimicrobial, antidiabetic, and enzyme inhibition properties. For example, 2,5-diphenyl-1,3,4-oxadiazole derivatives have shown promise as molecular wires due to their structural stability and optoelectronic properties, demonstrating the potential of oxadiazole compounds in the development of new materials and pharmaceuticals (Wang et al., 2006). Similarly, 1,3,4-oxadiazoles decorated with long alkyl chains have been investigated for their ability to inhibit acetyl- and butyrylcholinesterase, enzymes relevant in the treatment of conditions like dementias and myasthenia gravis (Pflégr et al., 2022).
Dihydropyrimidine and Their Therapeutic Potential
Dihydropyrimidine derivatives have been synthesized for in vitro antidiabetic screening, indicating the relevance of this scaffold in the search for new antidiabetic agents. A series of N-substituted-6-methyl-4-{4-[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]methoxyphenyl}-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamides demonstrated significant antidiabetic activity, showcasing the therapeutic potential of dihydropyrimidine derivatives in diabetes management (Lalpara et al., 2021).
Carboxamide Compounds in Crystal Engineering
Carboxamide compounds have been utilized in crystal engineering to form pharmaceutical cocrystals, highlighting their importance in the development of new pharmaceutical formulations. The carboxamide-pyridine N-oxide heterosynthon, for example, has been shown to assemble isonicotinamide N-oxide in a triple helix architecture, demonstrating the utility of carboxamides in pharmaceutical cocrystal synthesis (Reddy et al., 2006).
properties
IUPAC Name |
1,1-dioxo-N-[[3-(2-oxo-1H-pyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]thiolane-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N4O5S/c18-12(8-3-5-23(20,21)7-8)15-6-10-16-11(17-22-10)9-2-1-4-14-13(9)19/h1-2,4,8H,3,5-7H2,(H,14,19)(H,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLFMXNIAJWYEES-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS(=O)(=O)CC1C(=O)NCC2=NC(=NO2)C3=CC=CNC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N4O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.